Cas no 546070-44-4 (N-(2-chloropyridin-3-yl)butanamide)

• Product Name: N-(2-chloropyridin-3-yl)butanamide
• CAS No: 546070-44-4
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD03392928
• CID: 5330720
• PubChem ID: 836741
• Update Time: 2025-10-29

N-(2-chloropyridin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-3-pyridinyl)butanamide
• N-(2-chloropyridin-3-yl)butanamide

• MDL： MFCD03392928
• Inchi： 1S/C9H11ClN2O/c1-2-4-8(13)12-7-5-3-6-11-9(7)10/h3,5-6H,2,4H2,1H3,(H,12,13)
• InChI Key： UYVCKWSCSBBXER-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1NC(CCC)=O

Additional information on N-(2-chloropyridin-3-yl)butanamide

Introduction to N-(2-chloropyridin-3-yl)butanamide (CAS No 546070-44-4)

N-(2-chloropyridin-3-yl)butanamide, also known by its CAS number 546070-44-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chloropyridine ring with a butanamide group. The chloropyridine moiety is known for its aromatic stability and electronic properties, while the butanamide group introduces additional functional diversity, making this compound versatile for various applications.

Recent studies have highlighted the potential of N-(2-chloropyridin-3-yl)butanamide in drug discovery and material synthesis. Researchers have explored its role as a building block in constructing more complex molecules with enhanced biological activity. For instance, its ability to act as a ligand in metalloorganic frameworks has been extensively studied, offering new insights into its utility in catalysis and sensing technologies.

The synthesis of N-(2-chloropyridin-3-yl)butanamide involves a multi-step process that typically begins with the preparation of the chloropyridine derivative. This is followed by amide bond formation using appropriate coupling reagents. The optimization of these steps has been a focus of recent research, with studies demonstrating improved yields and selectivity through the use of palladium-catalyzed cross-coupling reactions.

In terms of applications, N-(2-chloropyridin-3-yl)butanamide has shown promise in the development of pharmaceutical agents targeting specific biological pathways. Its structural features allow for interactions with various proteins and enzymes, making it a valuable tool in medicinal chemistry. Additionally, its role as an intermediate in the synthesis of advanced materials continues to be explored, particularly in the context of organic electronics and optoelectronic devices.

From an environmental perspective, understanding the degradation pathways and ecological impact of N-(2-chloropyridin-3-yl)butanamide is crucial for its sustainable use. Recent research has focused on assessing its biodegradability under different conditions, with findings suggesting that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments.

Looking ahead, the continued exploration of N-(2-chloropyridin-3-yl)butanamide's properties is expected to unlock new opportunities across multiple disciplines. Its unique combination of structural features positions it as a key compound in advancing both fundamental research and applied technologies.